Cas no 223788-33-8 (SI-2)

• Product Name: SI-2
• CAS No: 223788-33-8
• MF: C₁₅H₁₅N₅
• MW: 265.313102006912
• CID: 6842666
• PubChem ID: 10220948
• Update Time: 2025-03-21

SI-2 Chemical and Physical Properties

Names and Identifiers

• AKOS040759987
• (E)-SI-2
• HY-101447
• AKOS040749496
• SI-2, >=98% (HPLC)
• 1-Methyl-2-(2-(1-(pyridin-2-yl)ethylidene)hydrazineyl)-1H-benzo[d]imidazole
• CS-0082777
• 223788-33-8
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-, [(2E)-1-(2-pyridinyl)ethylidene]hydrazone (9CI)EPH 116
• (E)-1-Methyl-2-(2-(1-(pyridin-2-yl)ethylidene)hydrazineyl)-1H-benzo[d]imidazole
• 1-Methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine
• TS-08631
• CS-0021357
• (1e)-1-pyridin-2-ylethanone (1-methyl-1h-benzimidazol-2-yl)hydrazone
• HY-121582
• SCHEMBL17985743
• SI-2
• 380537-35-9
• CHEMBL4868447

• Inchi： 1S/C15H15N5/c1-11(12-7-5-6-10-16-12)18-19-15-17-13-8-3-4-9-14(13)20(15)2/h3-10H,1-2H3,(H,17,19)/b18-11+
• InChI Key： JNNXERNBPXXNLK-WOJGMQOQSA-N
• SMILES： N1(C)C(N/N=C(\C)/C2C=CC=CN=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 265.13274550Da
• Monoisotopic Mass: 265.13274550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų